Cas no 2227642-20-6 (rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol)

• Product Name: rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol
• CAS No: 2227642-20-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5814772
• PubChem ID: 165781120
• Update Time: 2025-06-20

rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol
• EN300-1992205
• rac-4-[(1R,2S)-2-aminocyclopropyl]-3-chlorophenol
• 2227642-20-6

• Inchi： 1S/C9H10ClNO/c10-8-3-5(12)1-2-6(8)7-4-9(7)11/h1-3,7,9,12H,4,11H2/t7-,9+/m0/s1
• InChI Key： OBBKSHZBUYUSGA-IONNQARKSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H]1C[C@H]1N)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol

Professional Introduction to Rac-4-(1R,2S)-2-Aminocyclopropyl-3-Chlorophenol (CAS No. 2227642-20-6)

Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227642-20-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of both amino and chloro substituents, contribute to its potential as a lead molecule in the discovery of novel therapeutic agents.

The< strong>Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol molecule is characterized by its cyclopropyl ring, which is a key structural motif known for its ability to interact with biological targets in a specific manner. This cyclic structure, combined with the amine and chloro functional groups, provides a rich framework for further chemical modification and optimization. Such modifications are crucial in the development of drugs that can selectively target specific biological pathways without eliciting off-target effects.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol plays a pivotal role in determining its biological activity. The (1R,2S) configuration of the cyclopropyl ring is particularly significant, as it has been shown to influence the binding affinity and metabolic stability of the compound. This stereochemical specificity makes it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol is its potential application in the treatment of various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The amine group provides a site for hydrogen bonding interactions with biological targets, while the chloro substituent can enhance lipophilicity, improving membrane permeability and oral bioavailability. These properties make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. One such method involves the use of enantioselective catalysts to achieve the desired stereochemical configuration of the cyclopropyl ring. These catalytic approaches not only improve yield but also reduce environmental impact by minimizing waste generation.

Recent research has also highlighted the importance of computational modeling in the design and optimization of Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol derivatives. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and metabolic pathways, providing valuable insights into how structural modifications can enhance biological activity. These computational tools are essential in guiding experimental efforts and accelerating the drug discovery process.

The pharmacokinetic properties of Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Studies have shown that structural modifications can significantly impact these properties, making it possible to fine-tune the drug-like characteristics of this molecule. This knowledge is essential for developing formulations that maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, Rac-4-(1R,2S)-2-aminocyclopropyl-3-chlorophenol (CAS No. 2227642-20-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents that address unmet medical needs.